1-Naphthalenesulfonic acid, 3-((4-sulfo-2-naphthalenyl)-NNO-azoxy)-
Overview
Description
NSC-37031 is a compound identified as a potential inhibitor of lactate dehydrogenase, an enzyme critical for the survival and proliferation of certain pathogens, such as Cryptosporidium parvum . This compound has shown promise in scientific research for its potential therapeutic applications.
Chemical Reactions Analysis
NSC-37031 undergoes several types of chemical reactions, including:
Oxidation: This reaction involves the loss of electrons from the compound, often facilitated by oxidizing agents.
Reduction: This reaction involves the gain of electrons, typically using reducing agents.
Substitution: This reaction involves the replacement of one functional group with another, often under specific conditions such as the presence of a catalyst or a particular solvent.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
Chemistry: It is used as a model compound to study enzyme inhibition and reaction mechanisms.
Industry: The compound’s inhibitory properties make it a candidate for developing new antimicrobial agents.
Mechanism of Action
The mechanism of action of NSC-37031 involves the inhibition of lactate dehydrogenase, an enzyme crucial for the metabolic processes of certain pathogens. By inhibiting this enzyme, NSC-37031 disrupts the energy production pathways of the pathogen, leading to its death. The molecular targets include the active site of lactate dehydrogenase, where NSC-37031 binds and prevents the enzyme from catalyzing its normal reactions .
Comparison with Similar Compounds
NSC-37031 can be compared with other lactate dehydrogenase inhibitors such as NSC-158011 and NSC-10447. These compounds share similar inhibitory properties but differ in their chemical structures and efficacy. For example:
NSC-10447: Also inhibits lactate dehydrogenase but with a different mechanism of action and potency.
The uniqueness of NSC-37031 lies in its specific binding affinity and inhibitory effect on the lactate dehydrogenase enzyme, making it a valuable compound for further research and development .
Properties
CAS No. |
6271-99-4 |
|---|---|
Molecular Formula |
C20H14N2O7S2 |
Molecular Weight |
458.5 g/mol |
IUPAC Name |
oxido-(4-sulfonaphthalen-2-yl)-(4-sulfonaphthalen-2-yl)iminoazanium |
InChI |
InChI=1S/C20H14N2O7S2/c23-22(16-10-14-6-2-4-8-18(14)20(12-16)31(27,28)29)21-15-9-13-5-1-3-7-17(13)19(11-15)30(24,25)26/h1-12H,(H,24,25,26)(H,27,28,29) |
InChI Key |
JOYRCGQZVNLGGX-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C=C2S(=O)(=O)O)N=[N+](C3=CC4=CC=CC=C4C(=C3)S(=O)(=O)O)[O-] |
Key on ui other cas no. |
6271-99-4 |
Origin of Product |
United States |
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